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Introduction

Hyperpolarized [1-13C]pyruvate magnetic resonance imaging (MRI) is a rapidly emerging, non-
invasive imaging modality that provides real-time assessment of metabolic activity in vivo.[1] By
leveraging dynamic nuclear polarization (DNP) to increase the 13C nuclear polarization by over
10,000-fold, this technique enables the visualization of key metabolic pathways with
exceptional sensitivity.[2][3] The most widely used hyperpolarized agent, [1-13C]pyruvate, sits at
a critical juncture in cellular energy metabolism, allowing for the real-time monitoring of its
conversion to lactate, alanine, and bicarbonate. This provides a unique window into glycolysis
and oxidative phosphorylation, offering valuable insights into the metabolic reprogramming
inherent in various diseases, most notably cancer.[3][4]

These application notes provide an overview of the use of hyperpolarized 3Cs-pyruvate in
metabolic imaging studies, with detailed protocols for its preparation, administration, and data
acquisition, as well as methods for data analysis.

Core Applications

Hyperpolarized 13Cs-pyruvate imaging has demonstrated significant potential across several
key research and clinical areas:
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e Oncology: This is the most extensively studied application. Many tumors exhibit the
"Warburg effect,"” a phenomenon characterized by increased glycolysis and lactate
production even in the presence of oxygen.[3][4] Hyperpolarized 3C-pyruvate MRI can
detect this metabolic shift by measuring the conversion of pyruvate to lactate, offering a
sensitive biomarker for cancer detection, grading, and assessing early response to therapy.
[5][6][7] Studies have shown its utility in prostate, brain, breast, liver, kidney, and pancreatic
cancers.[2][3]

o Cardiology: The heart is metabolically flexible, and shifts in its energy substrate utilization are
associated with conditions like ischemia and heart failure.[8][9] Hyperpolarized 13C-pyruvate
can simultaneously assess both glycolytic and oxidative metabolism in the myocardium by
measuring its conversion to lactate and bicarbonate, respectively, providing insights into
cardiac energetics.[10][11]

» Neuroimaging: This technique is being explored to study brain metabolism in both normal
and pathological states, including brain tumors and neurodevelopment.[12][13][14] It allows
for the quantitative assessment of metabolic rates in different brain regions.[12]

Key Metabolic Pathways

The primary metabolic fate of hyperpolarized [1-13C]pyruvate in vivo involves its conversion into
three key downstream metabolites, each catalyzed by a specific enzyme:

e [1-13C]Lactate: Produced via lactate dehydrogenase (LDH), elevated levels of which are a
hallmark of increased glycolysis and the Warburg effect in cancer.[6]

e [1-13C]Alanine: Formed through the action of alanine aminotransferase (ALT), providing
another measure of metabolic activity.[2]

» [BC]Bicarbonate: Generated from the decarboxylation of pyruvate by pyruvate
dehydrogenase (PDH), which reflects mitochondrial oxidative phosphorylation.[3]
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Metabolic Fate of Hyperpolarized [1-13C]Pyruvate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hyperpolarized 13C-pyruvate MRI detects real-time metabolic flux in prostate cancer
metastases to bone and liver: a clinical feasibility study - PubMed [pubmed.ncbi.nim.nih.gov]

2. The use of dynamic nuclear polarization 13C-pyruvate MRS in cancer - PMC
[pmc.ncbi.nlm.nih.gov]

3. Hyperpolarized 13C Pyruvate MRI: An Important Window into Tumor Metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

4. Exploiting the Warburg Effect in Glioma using Hyperpolarized 13C-pyruvate Magnetic
Resonance Spectroscopy | Welcome to Bio-X [biox.stanford.edu]

5. Frontiers | Potential Clinical Roles for Metabolic Imaging with Hyperpolarized [1-
13C]Pyruvate [frontiersin.org]

6. Hyperpolarized [1-13C]-Pyruvate Magnetic Resonance Spectroscopic Imaging of Prostate
Cancer In Vivo Predicts Efficacy of Targeting the Warburg Effect - PMC
[pmc.ncbi.nlm.nih.gov]

7. 13C-MR spectroscopic imaging with hyperpolarized [1-13C]pyruvate detects early
response to radiotherapy in SCC tumors and HT-29 tumors - PMC [pmc.ncbi.nlm.nih.gov]

8. mdpi.com [mdpi.com]
9. researchgate.net [researchgate.net]

10. Detection of increased pyruvate dehydrogenase flux in the human heart during
adenosine stress test using hyperpolarized [1-13C]pyruvate cardiovascular magnetic
resonance imaging - PMC [pmc.ncbi.nim.nih.gov]

11. Hyperpolarized 13C Metabolic MRI of the Human Heart: Initial Experience - PMC
[pmc.ncbi.nlm.nih.gov]

12. escholarship.org [escholarship.org]

13. Metabolic Imaging of the Human Brain with Hyperpolarized 13C Pyruvate Demonstrates
13C Lactate Production in Brain Tumor Patients - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b11939918?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31685983/
https://pubmed.ncbi.nlm.nih.gov/31685983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4620180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4620180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10988342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10988342/
https://biox.stanford.edu/research/seed-grants/exploiting-warburg-effect-glioma-using-hyperpolarized-13c-pyruvate-magnetic
https://biox.stanford.edu/research/seed-grants/exploiting-warburg-effect-glioma-using-hyperpolarized-13c-pyruvate-magnetic
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2016.00059/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2016.00059/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984723/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8363083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8363083/
https://www.mdpi.com/2075-4418/14/10/1035
https://www.researchgate.net/publication/233964915_Hyperpolarized_C-13_magnetic_resonance_reveals_early-_and_late-onset_changes_to_in_vivo_pyruvate_metabolism_in_the_failing_heart
https://pmc.ncbi.nlm.nih.gov/articles/PMC9169396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9169396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9169396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5102279/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5102279/
https://escholarship.org/content/qt2kv0q9hj/qt2kv0q9hj.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6050093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6050093/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 14. Pyruvate to Lactate Metabolic Changes during Neurodevelopment Measured
Dynamically Using Hyperpolarized 13C Imaging in Juvenile Murine Brain - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Hyperpolarized
13Cs-Pyruvate Metabolic Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11939918#hyperpolarized-13c3-pyruvate-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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